Cas no 2229442-97-9 (tert-butyl N-2-(5-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(5-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229442-97-9
• MF: C₁₃H₁₈BrNO₄
• MW: 332.190323352814
• CID: 6103133
• PubChem ID: 165689304
• Update Time: 2025-06-07

tert-butyl N-2-(5-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(5-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• EN300-1878687
• tert-butyl N-[2-(5-bromofuran-2-yl)-1-oxopropan-2-yl]-N-methylcarbamate
• 2229442-97-9

• Inchi： 1S/C13H18BrNO4/c1-12(2,3)19-11(17)15(5)13(4,8-16)9-6-7-10(14)18-9/h6-8H,1-5H3
• InChI Key： KCRXTMSRTJBQPU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C=O)(C)N(C)C(=O)OC(C)(C)C)O1

Computed Properties

• Exact Mass: 331.04192g/mol
• Monoisotopic Mass: 331.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.8Ų

Additional information on tert-butyl N-2-(5-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-2-(5-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229442-97-9)

The compound tert-butyl N-2-(5-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229442-97-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a bromofuran moiety and a tert-butyl carbamate group, this compound serves as a versatile intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it can be used to develop novel therapeutics targeting various diseases.

One of the key reasons for the growing interest in tert-butyl N-2-(5-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate is its role in medicinal chemistry. The presence of the 5-bromofuran ring makes it a valuable building block for designing molecules with enhanced biological activity. Recent studies have explored its utility in creating inhibitors for enzymes involved in inflammatory pathways, which aligns with the current focus on developing anti-inflammatory drugs. This compound's ability to act as a precursor in peptide synthesis further expands its applicability in bioconjugation and protein engineering.

From a synthetic chemistry perspective, CAS No. 2229442-97-9 offers several advantages. Its tert-butyl group provides steric protection, making it suitable for selective reactions, while the N-methylcarbamate functionality introduces reactivity that can be harnessed for further derivatization. These properties make it a popular choice for researchers working on high-throughput screening and combinatorial chemistry, where efficiency and modularity are critical.

In the context of green chemistry, there is increasing demand for sustainable synthetic routes, and tert-butyl N-2-(5-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate has been investigated for its compatibility with eco-friendly protocols. For instance, its synthesis can be optimized using catalytic methods to minimize waste and reduce energy consumption. This aligns with the broader industry trend toward environmentally benign processes, which is a hot topic among both academic and industrial chemists.

The compound's relevance extends to material science as well. The bromofuran unit can participate in cross-coupling reactions, enabling the construction of conjugated systems for organic electronics. This has implications for the development of OLEDs and photovoltaic materials, areas that are currently experiencing rapid growth due to the push for renewable energy technologies. Researchers are also exploring its use in polymer chemistry, where it can serve as a functional monomer.

Given the rising interest in precision medicine, the role of tert-butyl N-2-(5-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate in targeted drug delivery systems is another area of exploration. Its structural motifs can be tailored to improve solubility and bioavailability, addressing common challenges in formulation development. This is particularly relevant for orphan drugs and personalized therapies, which are gaining traction in the pharmaceutical industry.

In summary, tert-butyl N-2-(5-bromofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229442-97-9) is a multifaceted compound with broad applications across drug discovery, material science, and sustainable chemistry. Its unique properties make it a valuable tool for researchers aiming to address some of the most pressing challenges in modern science. As the demand for innovative solutions grows, this compound is poised to play an increasingly important role in advancing both academic and industrial research.